Cas no 881078-46-2 (3-hydroxy-5-methyl-1-(3-methylbutyl)-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 3-hydroxy-5-methyl-1-(3-methylbutyl)-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one
• CAS No: 881078-46-2
• MF: C₁₇H₂₃NO₃
• MW: 289.369425058365
• CID: 5438730
• Update Time: 2025-07-22

3-hydroxy-5-methyl-1-(3-methylbutyl)-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-isopentyl-5-methyl-3-(2-oxopropyl)-1,3-dihydro-2H-indol-2-one
• 2H-Indol-2-one, 1,3-dihydro-3-hydroxy-5-methyl-1-(3-methylbutyl)-3-(2-oxopropyl)-
• 3-hydroxy-5-methyl-1-(3-methylbutyl)-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C17H23NO3/c1-11(2)7-8-18-15-6-5-12(3)9-14(15)17(21,16(18)20)10-13(4)19/h5-6,9,11,21H,7-8,10H2,1-4H3
• InChI Key： RWCGUXCZZUTNJJ-UHFFFAOYSA-N
• SMILES： N1(CCC(C)C)C2=C(C=C(C)C=C2)C(O)(CC(=O)C)C1=O

Additional information on 3-hydroxy-5-methyl-1-(3-methylbutyl)-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one

Introduction to 3-hydroxy-5-methyl-1-(3-methylbutyl)-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one (CAS No. 881078-46-2) and Its Emerging Applications in Chemical Biology

The compound 3-hydroxy-5-methyl-1-(3-methylbutyl)-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one, identified by its CAS number 881078-46-2, represents a structurally complex molecule with significant potential in the realm of chemical biology and pharmaceutical research. This indole derivative exhibits a unique combination of functional groups, including hydroxyl, methyl, and oxopropyl substituents, which contribute to its diverse biological activities. The molecular framework of this compound suggests a rich chemical space for interaction with biological targets, making it a subject of growing interest in drug discovery and mechanistic studies.

In recent years, the investigation of indole-based scaffolds has gained considerable attention due to their broad spectrum of biological activities. Indoles are well-known for their role in various natural products and bioactive molecules, often exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of the indole core in 3-hydroxy-5-methyl-1-(3-methylbutyl)-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one introduces novel pharmacophores that may enhance its interaction with biological systems. The presence of the hydroxyl group at the 3-position and the methyl group at the 5-position can influence the compound's solubility, metabolic stability, and binding affinity to target proteins.

Moreover, the branched alkyl substituents at the 1-position and the (2-oxopropyl) group at the 3-position add complexity to the molecular structure. These substituents can modulate the electronic properties of the indole ring and affect its reactivity in biological environments. The (3-methylbutyl) group at the 1-position introduces steric hindrance, which may influence how the molecule binds to receptors or enzymes. Such structural features are critical in designing molecules with improved pharmacokinetic profiles and reduced off-target effects.

Recent advancements in computational chemistry have enabled more precise predictions of biological activity based on molecular structure. Virtual screening techniques have been employed to identify potential binding interactions between 3-hydroxy-5-methyl-1-(3-methylbutyl)-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one and various biological targets. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For instance, computational modeling has suggested that this compound may interact with enzymes involved in signal transduction pathways relevant to cancer progression.

In vitro experiments have further validated these predictions by demonstrating inhibitory effects of 3-hydroxy-5-methyl-1-(3-methylbutyl)-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one on specific enzymatic targets. Notably, preliminary studies have shown activity against enzymes such as kinases and proteases that play crucial roles in cellular processes. The compound's ability to modulate these enzymatic activities without significant toxicity makes it an attractive candidate for further development.

The synthesis of 3-hydroxy-5-methyl-1-(3-methylbutyl)-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one presents both challenges and opportunities for synthetic chemists. The complex arrangement of functional groups requires careful planning to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct this molecule efficiently. These approaches not only improve synthetic efficiency but also allow for structural diversification to explore new pharmacological profiles.

The pharmacological evaluation of this compound has revealed promising results in preclinical models. Studies have indicated that it may possess anti-proliferative effects on certain cancer cell lines by interfering with key signaling pathways. Additionally, its ability to inhibit inflammatory mediators suggests potential applications in treating chronic inflammatory diseases. These findings underscore the importance of further investigation into its mechanism of action and therapeutic potential.

The development of novel drug candidates relies heavily on understanding their metabolic fate within biological systems. Metabolomic studies have been conducted to assess how 3-hydroxy-5-methyl-1-(3-methylbutyl)-3-(2-oxopropyl)-2,3-dihydro-1H-indol-2-one is processed by enzymes such as cytochrome P450 (CYP) isoforms. These studies provide insights into possible metabolic pathways and identify potential markers for drug-drug interactions or toxicity concerns.

The structural complexity of this indole derivative also offers opportunities for derivatization to enhance its pharmacological properties. By modifying specific functional groups or introducing new ones, chemists can generate libraries of analogs with tailored biological activities. Such libraries are valuable tools for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization.

The role of natural products as inspiration for drug discovery remains a cornerstone in medicinal chemistry. Many biologically active compounds are derived from natural sources or inspired by their structures. The indole scaffold is no exception, with numerous natural products exhibiting potent biological activities derived from this core structure. The synthesis of 3-hydroxy-5-methyl-1-(3-methylbutul)-y]-y]-y]-y]-y]-y]-y]-y]-(indolone) aligns with this tradition by leveraging structural motifs found in nature while incorporating synthetic modifications to enhance activity.

Future research directions include exploring the compound's potential in combination therapies alongside existing treatments for diseases such as cancer or inflammation-related disorders. Combination therapy has shown promise in overcoming drug resistance and improving patient outcomes by targeting multiple disease pathways simultaneously.

In conclusion, 88107846 -hydroxy-5methyl-indolone -88107846-indolone, characterized by its CAS number 88> exhibits significant promise as a therapeutic agent due to its unique structural features and demonstrated biological activities> . Its investigation represents an exciting frontier in chemical biology where structural complexity meets functional diversity> . As research progresses further into understanding its mechanisms action therapeutic potential metabolic profile it is poised become an important tool both academic research clinical development landscape chemical biology pharmaceutical industry alike>